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Compound of Interest

Compound Name: Przewalskinic acid A

Cat. No.: B1242426 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of novel compounds like Przewalskinic acid A are paramount for laboratory safety

and environmental protection. While a specific Safety Data Sheet (SDS) for Przewalskinic
acid A is not readily available, this guide provides essential safety and logistical information

based on its classification as a phenolic acid and general best practices for handling research

chemicals with limited safety data.

Chemical and Physical Properties
A summary of the known properties of Przewalskinic acid A is presented below. The lack of

comprehensive data necessitates treating this compound with a high degree of caution.

Property Data

CAS Number 136112-75-9

Molecular Formula C₁₈H₁₄O₈

Source Found in the herb Salvia przewalskii Maxim

Chemical Class Phenolic Acid

Solubility Information on solubility is limited.

Storage
Store at -20°C for one month or -80°C for up to

six months.[1]
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Experimental Protocols: Proper Disposal
Procedures
Given the absence of a specific SDS, the following step-by-step disposal plan should be

implemented, treating Przewalskinic acid A as a potentially hazardous chemical.

Step 1: Personal Protective Equipment (PPE)

Before handling Przewalskinic acid A, ensure all personnel are equipped with standard

laboratory PPE, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

A laboratory coat

Step 2: Waste Segregation and Collection

Solid Waste:

Collect any solid Przewalskinic acid A waste, including contaminated items like weigh

boats and filter paper, in a clearly labeled, sealed container.

The container should be designated for "Non-halogenated Organic Waste" or "Chemical

Waste for Incineration."

Liquid Waste:

Solutions containing Przewalskinic acid A should be collected in a sealed, labeled waste

container.

The label should clearly indicate "Aqueous Waste with Organic Compounds" or follow your

institution's specific guidelines for mixed waste.

Sharps Waste:
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Any contaminated sharps, such as needles or pipette tips, must be disposed of in a

designated sharps container.

Step 3: Labeling and Storage of Waste

All waste containers must be clearly labeled with the full chemical name "Przewalskinic
acid A" and any known hazard classifications (in this case, "Caution: Chemical of Unknown

Toxicity").

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials.

Step 4: Final Disposal

Arrange for the disposal of the chemical waste through your institution's Environmental

Health and Safety (EHS) office.

Do not dispose of Przewalskinic acid A down the drain or in regular trash.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Przewalskinic acid A.
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Caption: Workflow for the safe disposal of Przewalskinic acid A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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